Cas no 16214-27-0 (Indan-1,2-dione)

Indan-1,2-dione Properties

Names and Identifiers

• 1H-Indene-1,2(3H)-dione
• 1,2-Indandione
• Indan-1,2-dione
• 1,2-INDANEDIONE
• 3H-indene-1,2-dione
• 1,2-IND
• 1,2-Indansemidione diradical
• indanedione
• 1,2-Indandione(8CI)
• +Expand

• MDL： MFCD00463378
• InChIKey： WFFZGYRTVIPBFN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6O2/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4H,5H2
• SMILES： C1=CC=C2C(=C1)CC(=O)C2=O

Computed Properties

• Exact Mass: 146.03700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 146.037
• Heavy Atom Count: 11
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 0.99450
• PSA: 34.14000
• Refractive Index: 1.61
• Boiling Point: 273.8℃ at 760 mmHg
• Melting Point: 117-124 °C
• Flash Point: 106.4℃
• Color/Form: solid
• λmax: 484(lit.)
• Density: 1.31

Indan-1,2-dione Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H317,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Risk Phrases： 22-37/38-41-43-52/53
• Signal Word：Danger

Indan-1,2-dione Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone